5-(3-Chloro-4-fluorophenyl)-3-cyanophenol, 95%

• IUPAC Name: 3-(3-chloro-4-fluorophenyl)-5-hydroxybenzonitrile
• InChI: InChI=1S/C13H7ClFNO/c14-12-6-9(1-2-13(12)15)10-3-8(7-16)4-11(17)5-10/h1-6,17H
• InChI Key: XZMAJDPTTGRKJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)C#N)O)Cl)F
• Molecular Formula: C13H7ClFNO
• DSSTOX Substance ID: DTXSID00684829
• Molecular Weight: 247.65 g/mol
• CAS RN: 1262000-61-2

Description

5-(3-Chloro-4-fluorophenyl)-3-cyanophenol, 95% (5-CFP-3-CN) is a synthetically derived compound used in various scientific research applications. It is a white solid with a melting point of approximately 149–150 °C and is insoluble in water. 5-CFP-3-CN has a chemical formula of C₁₃H₉ClFNO and a molecular weight of 250.66 g/mol. It is composed of a phenyl group with a chlorine, fluorine, and cyanide substituent.

Scientific Research Applications

5-(3-Chloro-4-fluorophenyl)-3-cyanophenol, 95% has been used in a variety of scientific research applications. It has been used as a reagent to study the reactivity of aryl halides and to study the effects of substituents on the reactivity of aryl halides. It has also been used as a reagent in the synthesis of various organic compounds and as a catalyst in the synthesis of polymers. In addition, it has been used as a fluorescent probe for the detection of nitroaromatic compounds and as a fluorescent marker for the detection of proteins.

Mechanism of Action

The mechanism of action of 5-(3-Chloro-4-fluorophenyl)-3-cyanophenol, 95% is still not fully understood. However, it is believed that the chlorine, fluorine, and cyanide substituents on the phenyl group are responsible for the reactivity of the compound. The chlorine and fluorine substituents act as electron-withdrawing groups, while the cyanide group acts as an electron-donating group. This combination of electron-withdrawing and electron-donating groups gives the compound its reactivity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Chloro-4-fluorophenyl)-3-cyanophenol, 95% are not well understood. It is not known to be toxic or to have any adverse effects on humans or animals. However, due to the potential reactivity of the compound, it should be handled with caution and protective clothing should be worn when handling the compound.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(3-Chloro-4-fluorophenyl)-3-cyanophenol, 95% in lab experiments is its reactivity. The chlorine, fluorine, and cyanide substituents on the phenyl group give the compound its reactivity, which makes it useful for a variety of scientific research applications. However, there are also some limitations to using 5-(3-Chloro-4-fluorophenyl)-3-cyanophenol, 95% in lab experiments. The compound is insoluble in water, which can make it difficult to use in aqueous solutions. In addition, the compound is sensitive to light and air, which can affect its reactivity.

Future Directions

There are a number of potential future directions for research involving 5-(3-Chloro-4-fluorophenyl)-3-cyanophenol, 95%. Further research could be conducted to better understand the mechanism of action of the compound and its effects on biochemical and physiological processes. In addition, research could be conducted to explore the potential applications of the compound in the synthesis of organic compounds and polymers. Finally, research could be conducted to explore the potential of the compound as a fluorescent marker for the detection of proteins and other biological molecules.

Synthesis Methods

5-(3-Chloro-4-fluorophenyl)-3-cyanophenol, 95% is synthesized in a two-step process. The first step involves the reaction of 3-chloro-4-fluorophenol and sodium cyanide to produce 5-(3-chloro-4-fluorophenyl)-3-cyanopyridine. The second step involves the oxidation of the cyanopyridine to 5-(3-Chloro-4-fluorophenyl)-3-cyanophenol, 95% using a variety of oxidizing agents such as potassium permanganate, chromium trioxide, or sodium hypochlorite.